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Compound of Interest

Compound Name: Cereclor

Cat. No.: B8269983

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the current scientific understanding
of the hydrolysis and photolysis rates of Cereclor, a commercial range of chlorinated paraffins
(CPs). Given the environmental persistence and regulatory scrutiny of chlorinated paraffins,
this document synthesizes available data on their abiotic degradation pathways, outlines
standard experimental protocols for their assessment, and visually represents key processes to
aid in research and development.

Executive Summary

Cereclor, a complex mixture of polychlorinated n-alkanes, is characterized by its chemical
stability. Evidence from regulatory assessments and scientific literature indicates that these
substances are persistent in the environment. Hydrolysis is not considered a significant
degradation pathway for chlorinated paraffins due to their chemical structure. While
photodegradation in water can occur, its environmental relevance is often limited by factors
such as water turbidity and depth. This guide compiles the available data and provides the
standardized methodologies for evaluating the hydrolysis and photolysis of these compounds.

Data on Hydrolysis and Photolysis Rates

Quantitative data on the hydrolysis and photolysis rates of specific Cereclor products are not
extensively available in the public domain. Regulatory assessments often conclude that
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chlorinated paraffins are persistent without providing specific rate constants. The following

tables summarize the available qualitative and limited quantitative information.

Table 1: Summary of Hydrolysis Data for Cereclor and Related Chlorinated Paraffins

Carbon Chlorine . Experiment
Substance . Hydrolysis
Chain Content (% al Reference
Category Rate .
Length wiw) Conditions
Medium- Not expected
Chain tobe a [UK
Chlorinated Cl14-17 > 45% significant Government,
Paraffins degradation 2021][1]1[2]
(MCCPs) pathway
Insignificant
Chlorinated route of
) ) [Canada.ca,
Paraffins transformatio  ---
_ 1993][3]
(General) n at ambient
temperatures

Table 2: Summary of Photolysis Data for Cereclor and Related Chlorinated Paraffins
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Carbon Chlorine Experiment
Substance . .
Chain Content (% Half-life (t2) al Reference
Category .
Length wiw) Conditions
Photochemic
. [UK
Chlorinated al
C17-24 35% 9.6 hours o Government,
n-alkane dechlorinatio
) 2021][2]
n in water
Photochemic
. [UK
Chlorinated al
C12-18 52% 12.8 hours o Government,
n-alkane dechlorinatio
) 2021][2]
n in water
Short-Chain Atmospheric
) ] [INEOS Chlor
Chlorinated half-life o
) C10-13 40-70% ) - Limited,
Paraffins estimated at
2010][3]
(SCCPs) 1-2 days

Experimental Protocols

The determination of hydrolysis and photolysis rates for chemical substances is standardized

through internationally recognized guidelines, primarily those from the Organisation for

Economic Co-operation and Development (OECD). These protocols ensure data quality and

comparability across studies.

Hydrolysis Rate Determination (OECD Guideline 111)

The rate of hydrolysis as a function of pH is determined by incubating the test substance in

sterile aqueous buffer solutions at different pH levels (typically 4, 7, and 9) and constant

temperatures in the dark.

Key Experimental Steps:

e Preparation of Solutions: Sterile aqueous buffer solutions at pH 4, 7, and 9 are prepared.

The test substance is added at a concentration not exceeding 0.01 M or half its saturation

concentration.
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 Incubation: The solutions are incubated in the dark at a constant temperature (e.g., 25°C or
50°C for preliminary testing).

o Sampling: Aliquots are taken at various time intervals.

¢ Analysis: The concentration of the test substance and any major hydrolysis products are
determined using appropriate analytical methods, such as High-Performance Liquid
Chromatography (HPLC) or Gas Chromatography (GC).

o Data Analysis: The rate constant (k) and half-life (t¥2) are calculated, typically assuming
pseudo-first-order kinetics.

Photolysis Rate Determination (OECD Guideline 316)

This guideline describes the procedure to determine the rate of direct phototransformation of
chemicals in water when exposed to simulated or natural sunlight.

Key Experimental Steps:

e Preparation of Solutions: A solution of the test substance in sterile, buffered, and air-
saturated water is prepared.

» Light Source: A well-defined light source, such as a xenon arc lamp with filters to simulate
natural sunlight (wavelengths > 290 nm), is used.

e Irradiation: The test solutions are irradiated at a constant temperature. Control samples are
kept in the dark to measure hydrolysis or other non-photolytic degradation.

o Sampling: Samples are taken from both the irradiated and dark control solutions at specific
time points.

e Analysis: The concentration of the test substance is measured using a suitable analytical
technique.

e Quantum Yield Calculation: The quantum yield (®), which is the number of molecules
transformed per photon absorbed, is determined. This value can then be used in models to
estimate environmental photolysis rates under various conditions.

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8269983?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Visualizations

The following diagrams, generated using the DOT language, illustrate the conceptual pathways
and experimental workflows for Cereclor hydrolysis and photolysis.

Environmental Conditions _____Influencesrate Cereclor
(pH, Temperature) (Polychlorinated Alkane)

Potential Hydrolysis Products
Hydrolysis (Slow, (e.g., Chloro-alcohols, HCI)

Click to download full resolution via product page

Caption: Conceptual diagram of the slow hydrolysis pathway of Cereclor.

Sunlight (hv) Y\ ¥ Photon Absorption Cereclor Direct Photolysis g Dechlorination & Fragmentation
(A>290 nm) (in aqueous solution) . Products

Click to download full resolution via product page

Caption: Simplified pathway for the direct photolysis of Cereclor in water.
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Preparation

Prepare sterile buffer solutions
(pH 4, 7, 9) with Cereclor

Incubate in the dark
at constant temperature

Take samples at
time intervals

:

Analyze for Cereclor and
hydrolysis products (HPLC/GC)

Calculate rate constant (k)
and half-life (t¥2)

Click to download full resolution via product page

Caption: Experimental workflow for OECD Guideline 111 (Hydrolysis).
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Preparation

Prepare aqueous solution
of Cereclor

Irradiate with simulated sunlight
(and dark control)

Sample irradiated and
dark controls over time

:

Measure Cereclor
concentration

Determine photolysis rate
and quantum yield (®)
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Caption: Experimental workflow for OECD Guideline 316 (Photolysis).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Cereclor: An In-depth Technical Guide to its Hydrolysis
and Photolysis Rates]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8269983#cereclor-hydrolysis-and-photolysis-rates]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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